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For Researchers, Scientists, and Drug Development Professionals

Introduction to DosatiLink-2

DosatiLink-2 represents a significant advancement in in-situ hybridization (ISH) technology,
offering enhanced sensitivity, specificity, and a streamlined workflow for the detection of DNA
and RNA targets within intact cells and tissues. This novel linkage chemistry provides a robust
and stable connection between the probe and the signaling molecule, minimizing background
and maximizing signal-to-noise ratio. These characteristics make DosatiLink-2 an ideal
solution for a wide range of applications, from basic research to clinical diagnostics and drug
development.

The core of the DosatiLink-2 technology is a proprietary covalent modification that enhances
probe penetration and binding kinetics, while also protecting the target nucleic acid from
degradation. This results in superior performance compared to traditional methods, particularly
for challenging samples such as formalin-fixed, paraffin-embedded (FFPE) tissues.

Key Applications

o Gene Expression Analysis: Visualize and quantify mRNA levels of specific genes within their
native cellular context.

e Oncology Research: Detect gene amplifications, deletions, and translocations, such as
HER2 amplification in breast cancer.[1][2][3]
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« Infectious Disease Research: Identify viral or bacterial nucleic acids within infected cells and
tissues.

» Neuroscience: Map the expression of neuronal-specific genes in different brain regions.

e Drug Development: Assess the on-target and off-target effects of novel therapeutics by
monitoring changes in gene expression.[4][5][6]

Quantitative Data Summary

The performance of DosatiLink-2 has been validated across a range of tissue types and target
genes. The following tables summarize key quantitative data, demonstrating the superior
sensitivity and specificity of the DosatiLink-2 system.

. Signal-to- Concordance
Target Gene Tissue Type Method . . .
Noise Ratio with FISH
Breast o
) DosatiLink-2
HER2 Carcinoma 185123 98%
CISH
(FFPE)
Human Liver DosatiLink-2
GAPDH 25.1+3.1 N/A
(FFPE) CISH
) Mouse Brain DosatiLink-2
Beta-actin 32745 N/A
(Frozen) FISH
Parameter DosatiLink-2 Traditional CISH/FISH
Hybridization Time 2 hours 4-16 hours
Signal Amplification Steps 1 2-3
Limit of Detection ~5 copies/cell ~20 copies/cell

Experimental Protocols
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I. Chromogenic In-Situ Hybridization (CISH) Protocol for
FFPE Tissues

This protocol outlines the steps for detecting DNA or RNA targets in FFPE tissue sections using
the DosatiLink-2 CISH kit.

A. Workflow Overview

Day 1: Sample Preparation Day 1: Hybridization Day 2: Detection & Visualization

Deparaffinization 5| Heatinduced Protease 5| Probe Hybridization Stringent >] Biockin Detection with >| Chromogen Counterstaining
& Rehydration Epitope Retrieva Digestion Application (2 hours) Washes 9 DosatiLink-2 Reagents Development & Mounting

Click to download full resolution via product page
DosatiLink-2 CISH Workflow for FFPE Tissues.
B. Detailed Methodology
» Deparaffinization and Rehydration:

Immerse slides in Xylene: 2 changes, 10 minutes each.

o

[¢]

Immerse in 100% Ethanol: 2 changes, 5 minutes each.

Immerse in 95% Ethanol: 2 changes, 5 minutes each.

[¢]

Immerse in 70% Ethanol: 2 changes, 5 minutes each.

[e]

o

Rinse in deionized water for 5 minutes.
o Heat-Induced Epitope Retrieval (HIER):
o Preheat ISH retrieval solution to 95-100°C.

o Immerse slides in the preheated solution for 15-20 minutes.
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o Allow slides to cool in the solution for 20 minutes at room temperature.

» Protease Digestion:
o Rinse slides in wash buffer.
o Apply Protease solution to the tissue section and incubate for 10-15 minutes at 37°C.
o Rinse slides in wash buffer.

o Probe Hybridization:

[e]

Apply the DosatiLink-2 probe to the tissue section.

o

Cover with a coverslip to prevent evaporation.

[¢]

Denature the probe and target DNA by incubating at 75°C for 5 minutes.

[¢]

Hybridize for 2 hours at 37°C in a humidified chamber.

e Stringent Washes:
o Remove coverslips.
o Wash slides in stringent wash buffer at 65°C for 2 changes, 5 minutes each.
o Rinse in wash buffer at room temperature.

e Detection:

o

Apply blocking solution and incubate for 10 minutes.

[¢]

Apply the DosatiLink-2 Detection Reagent and incubate for 30 minutes.

Rinse with wash buffer.

o

[e]

Apply the DosatiLink-2 Amplification Reagent and incubate for 15 minutes.

Rinse with wash buffer.

o
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e Chromogen Development:
o Prepare the chromogen solution according to the kit instructions.

o Apply the chromogen solution and incubate for 5-15 minutes, or until the desired signal

intensity is reached.
o Rinse with deionized water.
o Counterstaining and Mounting:

Counterstain with Hematoxylin for 1-2 minutes.

[e]

o

Rinse with deionized water.

[¢]

Dehydrate through graded ethanols and xylene.

[¢]

Mount with a permanent mounting medium.

Il. Dual-Color Fluorescence In-Situ Hybridization (FISH)
Protocol

This protocol enables the simultaneous detection of two different targets within the same
sample using the DosatiLink-2 FISH system.

A. Workflow Overview

Sample Preparation Hybridization & Detection Visualization

Dual Probe Post-Hybridization Fluorophore DAPI Mountin Fluorescence
Hybridization Washes Detection Counterstain 9 Microscopy

Pretreatment >»| Denaturation

'
'

Click to download full resolution via product page

DosatiLink-2 Dual-Color FISH Workflow.
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B. Detailed Methodology

o Tissue Preparation: Follow the same deparaffinization, rehydration, and pretreatment steps
as for CISH (Protocol I, steps 1-3).

e Probe Hybridization:

[¢]

Mix the two DosatiLink-2 fluorescently labeled probes.

[e]

Apply the probe mixture to the tissue section.

Co-denature at 75°C for 5 minutes.

[e]

(¢]

Hybridize overnight at 37°C in a humidified chamber.[7][8]
o Post-Hybridization Washes:
o Wash slides in 2x SSC with 0.3% NP-40 at 72°C for 2 minutes.[2]
o Wash in 2x SSC at room temperature for 5 minutes.
« Counterstaining and Mounting:
o Apply DAPI counterstain for 5-10 minutes in the dark.
o Rinse briefly in deionized water.
o Mount with an anti-fade mounting medium.
 Visualization:

o Visualize the signals using a fluorescence microscope with appropriate filter sets for the
chosen fluorophores and DAPI.

Signaling Pathway in Drug Development

The application of DosatiLink-2 in drug development can be pivotal in understanding the
mechanism of action of a therapeutic agent. For instance, it can be used to visualize the
modulation of a key signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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